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Compound of Interest

Compound Name: Eucalyptone

Cat. No.: B1247899 Get Quote

Eucalyptone (CAS 470-82-6): A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Eucalyptone, also known by its systematic name 1,8-Cineole. The information presented

herein is intended to support research, development, and quality control activities involving this

versatile monoterpenoid.

Core Properties and Data
Eucalyptone is a natural organic compound with a wide range of applications in the

pharmaceutical, cosmetic, and flavor industries. A detailed summary of its fundamental

properties is provided below.

Table 1: Physical and Chemical Properties of Eucalyptone
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Property Value

Chemical Name 1,3,3-Trimethyl-2-oxabicyclo[2.2.2]octane

Synonyms 1,8-Cineole, Cajeputol

CAS Number 470-82-6[1][2][3][4][5][6][7]

Molecular Formula C₁₀H₁₈O[2][3][4][6][8][9][10]

Molecular Weight 154.25 g/mol [2][3][4][6][9][10]

Appearance Colorless liquid[4][8][10][11][12]

Odor
Characteristic camphor-like, fresh, and spicy[4]

[8][10][11][12]

Taste Spicy and cooling[4][8][11][12]

Density 0.921–0.923 g/cm³ at 25°C[8]

Melting Point 1.5 °C (274.65 K)[8]

Boiling Point 176–177 °C (449–450 K)[4][8][11][13]

Flash Point 49 °C (120.2 °F)[4][11]

Vapor Pressure 1.22 hPa at 20°C[13]

Refractive Index 1.455–1.460 at 20°C[8]

Water Solubility 3.5 g/L (practically insoluble)[13]

Solubility in Organic Solvents
Miscible with ethanol, ether, chloroform, glacial

acetic acid, and oils[4][8][10][11][14]

Octanol/Water Partition Coefficient (log Kow) 2.74[15]

Stability

Stable under normal conditions. Flammable.

Incompatible with strong acids, bases, and

oxidizing agents.[13][16]

Experimental Protocols
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The following section details standardized methodologies for the determination of key

physicochemical properties of Eucalyptone.

Boiling Point Determination (Adapted from ASTM D86)
This protocol outlines the standard test method for the distillation of petroleum products at

atmospheric pressure, which can be adapted for pure compounds like Eucalyptone.

Objective: To determine the boiling temperature range of Eucalyptone.

Apparatus: 100 mL distillation flask, condenser, 100 mL graduated cylinder, calibrated

thermometer, heating mantle.

Procedure:

A 100 mL sample of Eucalyptone is placed in the distillation flask with a few boiling chips.

[17][18][19][20][21]

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the flask.

The sample is heated, and the temperature is recorded when the first drop of condensate

falls into the graduated cylinder (Initial Boiling Point).

The distillation is continued at a steady rate, and the vapor temperature is recorded as the

volume of distillate increases.

The final boiling point is the maximum temperature recorded at the end of the distillation.

Water Solubility (Flask Method, adapted from OECD
Guideline 105)
This protocol describes a method for determining the water solubility of substances with low

solubility.

Objective: To determine the saturation concentration of Eucalyptone in water at a given

temperature.
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Apparatus: Erlenmeyer flasks with glass stoppers, magnetic stirrer and stir bars, constant

temperature bath, centrifuge, and a suitable analytical instrument for quantification (e.g., GC-

FID).

Procedure:

An excess amount of Eucalyptone is added to a known volume of water in a flask.[22][23]

[24][25][26]

The flask is sealed and agitated in a constant temperature bath until equilibrium is reached

(typically 24-48 hours).

The mixture is then centrifuged to separate the aqueous phase from the undissolved

Eucalyptone.

A sample of the clear aqueous phase is carefully removed.

The concentration of Eucalyptone in the aqueous sample is determined using a

calibrated analytical method.

n-Octanol/Water Partition Coefficient (HPLC Method,
adapted from OECD Guideline 117)
This method determines the partition coefficient (log Kow) using high-performance liquid

chromatography.

Objective: To determine the lipophilicity of Eucalyptone.

Apparatus: HPLC system with a pump, injection valve, a reversed-phase C18 column, and a

UV detector.

Procedure:

A calibration curve is established using a series of reference compounds with known log

Kow values.
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The retention times of the reference compounds and Eucalyptone are determined under

isocratic elution conditions.[1][27][28][29][30]

The logarithm of the retention factor (log k) is calculated for all substances.

A regression line of log k versus log Kow for the reference substances is plotted.

The log Kow of Eucalyptone is determined by interpolation from the calibration curve.

Biological Activity and Signaling Pathways
Eucalyptone exhibits notable anti-inflammatory and antioxidant properties, primarily through

the modulation of the NF-κB and MAPK signaling pathways.

Inhibition of the NF-κB Signaling Pathway
Eucalyptone has been shown to suppress the activation of the NF-κB pathway, a key regulator

of the inflammatory response. This inhibition leads to a reduction in the expression of pro-

inflammatory genes.
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Caption: Eucalyptone's inhibition of the NF-κB pathway.

Experimental Workflow: Western Blot for NF-κB
Activation
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The activation of the NF-κB pathway can be assessed by measuring the phosphorylation of

IκBα and the nuclear translocation of the p65 subunit using Western blotting.

1. Cell Culture & Treatment
(e.g., Macrophages + LPS +/- Eucalyptone)

2. Cytoplasmic & Nuclear
Protein Extraction

3. Protein Quantification
(BCA Assay)

4. SDS-PAGE

5. Protein Transfer to
PVDF Membrane

6. Blocking

7. Primary Antibody Incubation
(anti-p-IκBα, anti-p65)

8. Secondary Antibody Incubation

9. Chemiluminescent Detection
& Imaging
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Click to download full resolution via product page

Caption: Workflow for analyzing NF-κB activation via Western Blot.

Modulation of the MAPK Signaling Pathway
Eucalyptone also influences the mitogen-activated protein kinase (MAPK) signaling cascade,

which is involved in cellular responses to a variety of stimuli and plays a role in inflammation.
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Caption: Modulation of the MAPK pathway by Eucalyptone.

Safety and Handling
Eucalyptone is a flammable liquid and should be handled with appropriate safety precautions.

[16][31][32][33][34]
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Personal Protective Equipment: Wear safety glasses and chemical-resistant gloves.

Ventilation: Use in a well-ventilated area to avoid inhalation of vapors.

Fire Safety: Keep away from heat, sparks, and open flames. Use a dry chemical, foam, or

carbon dioxide extinguisher for fires.

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.

Conclusion
This technical guide provides essential data and methodologies for the scientific and industrial

application of Eucalyptone. Its well-defined physicochemical properties and its significant

biological activities underscore its importance as a natural compound with therapeutic potential.

The provided protocols and pathway diagrams offer a foundational resource for further

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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